Cas no 2680791-25-5 (4-Acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid)
4-Acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid is a heterocyclic compound featuring a thiazole core functionalized with acetamido, methylsulfanyl, and carboxylic acid groups. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of bioactive molecules. The presence of both electron-donating and electron-withdrawing substituents enhances its reactivity, enabling selective modifications. Its stability under standard conditions and compatibility with common organic solvents further facilitate its use in multistep synthesis. The compound’s well-defined molecular framework makes it valuable for structure-activity relationship studies in medicinal chemistry.
2680791-25-5 structure
Product Name:4-Acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid
CAS No:2680791-25-5
MF:C7H8N2O3S2
MW:232.280018806458
CID:5649431
PubChem ID:165907483
Update Time:2025-06-07
4-Acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28275685
- 2680791-25-5
- 4-acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid
- 4-Acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid
-
- Inchi: 1S/C7H8N2O3S2/c1-3(10)8-5-4(6(11)12)14-7(9-5)13-2/h1-2H3,(H,8,10)(H,11,12)
- InChI Key: FNHDHJHSXFJBGX-UHFFFAOYSA-N
- SMILES: S1C(=NC(=C1C(=O)O)NC(C)=O)SC
Computed Properties
- Exact Mass: 231.99763447g/mol
- Monoisotopic Mass: 231.99763447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 133Ų
4-Acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28275685-1g |
4-acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid |
2680791-25-5 | 1g |
$541.0 | 2023-09-09 | ||
| Enamine | EN300-28275685-5g |
4-acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid |
2680791-25-5 | 5g |
$1572.0 | 2023-09-09 | ||
| Enamine | EN300-28275685-10g |
4-acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid |
2680791-25-5 | 10g |
$2331.0 | 2023-09-09 | ||
| Enamine | EN300-28275685-0.05g |
4-acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid |
2680791-25-5 | 95.0% | 0.05g |
$455.0 | 2025-03-19 | |
| Enamine | EN300-28275685-0.1g |
4-acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid |
2680791-25-5 | 95.0% | 0.1g |
$476.0 | 2025-03-19 | |
| Enamine | EN300-28275685-0.25g |
4-acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid |
2680791-25-5 | 95.0% | 0.25g |
$498.0 | 2025-03-19 | |
| Enamine | EN300-28275685-0.5g |
4-acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid |
2680791-25-5 | 95.0% | 0.5g |
$520.0 | 2025-03-19 | |
| Enamine | EN300-28275685-1.0g |
4-acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid |
2680791-25-5 | 95.0% | 1.0g |
$541.0 | 2025-03-19 | |
| Enamine | EN300-28275685-2.5g |
4-acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid |
2680791-25-5 | 95.0% | 2.5g |
$1063.0 | 2025-03-19 | |
| Enamine | EN300-28275685-5.0g |
4-acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid |
2680791-25-5 | 95.0% | 5.0g |
$1572.0 | 2025-03-19 |
4-Acetamido-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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